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Compound of Interest

Compound Name: Chrysoeriol

Cat. No.: B190785

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the flavonoid Chrysoeriol, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans. While Chrysoeriol is not
classified as a hazardous substance according to Regulation (EC) No 1272/2008 (CLP),
prudent laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE)

When handling Chrysoeriol, especially in powdered form, the following personal protective
equipment is recommended to minimize exposure:
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PPE Category Item Specification

) Should be equipped with side
Eye/Face Protection Safety Goggles ]
protection.

Chemical protection gloves
Skin Protection Gloves tested according to EN 374 are
suitable.[1][2]

Standard laboratory coat to
Lab Coat ]
prevent skin contact.

A P1 particulate filter device
Respiratory Protection Particulate Filter (EN 143) is necessary if dust

formation occurs.[1][2]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Chrysoeriol and ensure a
safe laboratory environment.

Handling:

Avoid direct contact with skin and eyes.

Prevent dust formation.[1][2]

Use in a well-ventilated area. If dust is generated, use local exhaust ventilation.[3]

Wash hands thoroughly after handling.[4]

Keep away from food, drink, and animal feedingstuffs.[1][2][3]

Storage:

o Store in a dry place.[1][2][3]

o Keep in a cool place.[1][2][3]
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» Incompatible with strong oxidizers.[1][2]

Physical and Chemical Properties

Property Value
Molecular Formula C16H1206
Molar Mass 300.26 g/mol
Appearance Crystalline solid

Soluble in DMSO (approx. 20 mg/ml) and DMF
Solubility (approx. 30 mg/ml). Slightly soluble in ethanol.

[4]

Storage Temperature -20°C for long-term stability (= 4 years).[4]

Occupational Exposure and Toxicity

Occupational Exposure Limits (OELSs): Currently, there are no established specific occupational
exposure limits for Chrysoeriol. For substances with limited toxicological data, a cautious
approach is recommended. General guidance for data-poor substances suggests using a
hazard banding approach or read-across from structurally similar compounds to establish
provisional OELs.

Toxicity Information: Detailed toxicological data for Chrysoeriol, such as LD50 (median lethal
dose), is not readily available in the provided search results. The Safety Data Sheets indicate
that it shall not be classified as acutely toxic, corrosive/irritant to skin, seriously damaging to the
eye or eye irritant, a respiratory or skin sensitizer, germ cell mutagenic, carcinogenic, or as a
reproductive toxicant based on the available information.[1][2] However, one product
information sheet advises that the material should be considered hazardous until further
information is available and that it should not be ingested, inhaled, or get in the eyes, on the
skin, or on clothing.[4]

Spill and Disposal Procedures

Spill Response:
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e Control Dust: For powdered Chrysoeriol, prevent dust from becoming airborne.[1][2]
o Containment: Cover drains to prevent entry into the sewer system.[1][2]

o Clean-up: Mechanically take up the spilled material.[1][2]

» Disposal: Place the collected material into appropriate containers for disposal.[1][2]

o Decontamination: Clean the spill area thoroughly.

Disposal:

Consult with a local or national waste disposal expert for appropriate disposal methods.[1][2]

Do not empty into drains.[1][2]

Contaminated packaging should be handled in the same way as the substance itself.[1][2]

Completely emptied packages may be recycled.[1][2]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Chrysoeriol in a
laboratory setting.
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Caption: Workflow for the safe handling of Chrysoeriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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